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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592787

Introduction

Jangomolide is a naturally occurring limonoid, a class of chemically diverse
tetranortriterpenoids. Its initial isolation and structural characterization were reported from
Flacourtia jangomas, a plant species found in parts of Asia and Africa. This technical guide
provides a summary of the foundational knowledge of Jangomolide's chemical structure,
based on available scientific literature.

It is important to note that the primary article detailing the comprehensive spectroscopic data
and experimental protocols for Jangomolide, published in Phytochemistry in 1984, is not
widely accessible. Consequently, the quantitative data and detailed experimental procedures
from the original study cannot be fully reproduced here. This document, therefore, presents the
established chemical identity of Jangomolide and outlines generalized methodologies and
representative diagrams pertinent to the characterization of such a novel natural product.

Chemical Identity

Jangomolide is recognized as a complex limonoid. The fundamental details of its chemical
structure are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15592787?utm_src=pdf-interest
https://www.benchchem.com/product/b15592787?utm_src=pdf-body
https://www.benchchem.com/product/b15592787?utm_src=pdf-body
https://www.benchchem.com/product/b15592787?utm_src=pdf-body
https://www.benchchem.com/product/b15592787?utm_src=pdf-body
https://www.benchchem.com/product/b15592787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Compound Name Jangomolide
Chemical Class Limonoid

Molecular Formula C26H280s

Natural Source Flacourtia jangomas
CAS Number 93767-25-0

Experimental Protocols: A Generalized Approach

The characterization of a novel natural product like Jangomolide typically involves a series of

systematic experimental procedures. The following is a generalized protocol that represents a

standard approach in natural product chemistry.

Isolation of Jangomolide

Plant Material Collection and Preparation: The relevant parts of Flacourtia jangomas (e.qg.,
bark, leaves, or fruit) are collected, dried, and ground into a fine powder to maximize the
surface area for extraction.

Extraction: The powdered plant material is subjected to solvent extraction, often using a
Soxhlet apparatus or maceration with a solvent of appropriate polarity (e.g., methanol,
ethanol, or chloroform) to isolate a crude extract.

Fractionation: The crude extract is then partitioned using liquid-liquid extraction with
immiscible solvents of varying polarities (e.g., hexane, ethyl acetate, and water) to separate
compounds based on their solubility.

Chromatographic Purification: The fraction containing the compound of interest is further
purified using various chromatographic techniques. This may include column
chromatography (using silica gel or alumina), followed by high-performance liquid
chromatography (HPLC) to isolate Jangomolide in its pure form.

Structure Elucidation
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e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is employed to
determine the precise molecular weight and elemental composition of the isolated
compound, allowing for the deduction of its molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is
conducted to determine the carbon-hydrogen framework of the molecule.

o 1D NMR (*H and *3C): Provides information about the chemical environment of individual

protons and carbon atoms.

o 2D NMR (COSY, HSQC, HMBC): These experiments establish connectivity between
protons (COSY), directly bonded protons and carbons (HSQC), and long-range
correlations between protons and carbons (HMBC), which are crucial for assembling the
molecular structure.

o X-ray Crystallography: If a suitable crystal of the pure compound can be obtained, single-
crystal X-ray diffraction provides the most definitive three-dimensional structure of the
molecule.

Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and structural elucidation of
a novel natural product like Jangomolide.
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A generalized workflow for natural product characterization.

Representative Signaling Pathway
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While the specific biological targets and signaling pathways of Jangomolide are not yet well-
defined in publicly available literature, natural products, including limonoids, are known to
modulate various cellular signaling pathways. The diagram below represents the JAK-STAT
signaling pathway, a common target for bioactive molecules. This is a representative illustration
and does not imply a confirmed interaction with Jangomolide.
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A representative diagram of the JAK-STAT signaling pathway.

Conclusion

Jangomolide has been identified as a novel limonoid from Flacourtia jangomas. While its basic
chemical identity is established, a comprehensive public record of its detailed spectroscopic
data and the specific experimental protocols for its initial characterization remains elusive. The
generalized methodologies and representative diagrams provided herein offer a framework for
understanding the processes involved in the discovery and characterization of such natural
products. Further research is warranted to fully elucidate the spectroscopic properties and
explore the potential biological activities and therapeutic applications of Jangomolide.

 To cite this document: BenchChem. [Initial Characterization of Jangomolide: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15592787#initial-characterization-of-jangomolide-s-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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